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Compound of Interest

Compound Name: AMP-PNP

Cat. No.: B1197032

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Adenosine 5'-(B,y-imido)triphosphate (AMP-
PNP), a non-hydrolyzable analog of ATP. Following these procedures will ensure the safe
handling, accurate preparation, and proper disposal of this reagent.

Personal Protective Equipment (PPE)

When handling AMP-PNP, particularly in its powdered form, adherence to proper personal
protective equipment protocols is crucial to minimize exposure and ensure laboratory safety.
The primary hazard associated with solid AMP-PNP is the potential to form combustible dust
concentrations in the air.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1197032?utm_src=pdf-interest
https://www.benchchem.com/product/b1197032?utm_src=pdf-body
https://www.benchchem.com/product/b1197032?utm_src=pdf-body
https://www.benchchem.com/product/b1197032?utm_src=pdf-body
https://www.benchchem.com/product/b1197032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification/Rationale
) o Provides a barrier against skin
Hand Protection Nitrile Gloves
contact.
_ Protects clothing and skin from
Body Protection Laboratory Coat

spills and contamination.

o Protects eyes from dust
) Safety Glasses with Side ) ]
Eye Protection ] particles and potential
Shields or Goggles
splashes.

A respirator may be necessary
if handling large quantities or if

dust generation is

Respiratory Not normally required ) )
unavoidable. Use in a well-
ventilated area is
recommended.

_ Protects feet from spills and

Foot Protection Closed-toe Shoes

falling objects.

Experimental Protocol: Preparation of a 150 mM Mg
AMP-PNP Stock Solution

This protocol is adapted from "The Open Lab Book" and provides a step-by-step method for
preparing a stock solution of AMP-PNP.[1]

Materials:

AMP-PNP (25 mg)

1 M MgSOa Stock Solution (90 pl)

Distilled water (225 pl)

Suitable container (e.g., microcentrifuge tube)

Procedure:
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In a suitable container, combine 25 mg of AMP-PNP and 90 pl of 1 M MgSOea.[1]

Add 225 pl of distilled water to the container to achieve a final volume of 315 pl.[1]

Mix the solution thoroughly until the AMP-PNP is completely dissolved.

Store the resulting 150 mM Mg AMP-PNP solution at -20°C.[1]

Safe Handling and Disposal Workflow

The following diagram outlines the key steps for the safe handling of AMP-PNP, from initial
preparation to final disposal.
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Workflow for the safe handling of AMP-PNP.

Storage and Disposal Plan

Storage:

¢ Solid AMP-PNP: Store in a tightly sealed container in a dry place at -20°C.
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e AMP-PNP Solutions: Aliquot stock solutions into smaller volumes to avoid repeated freeze-
thaw cycles and store at -20°C or -70°C for long-term stability.[2][3]

Disposal:

¢ Liquid Waste: Aqueous solutions of AMP-PNP may be disposed of as wastewater, provided
it is in compliance with local regulations.

o Solid Waste: All materials that have come into contact with AMP-PNP, such as gloves,
weighing paper, and pipette tips, should be considered potentially contaminated.

o Contaminated Materials: Segregate all contaminated solid waste into a designated
hazardous waste container.

o Empty Containers: Empty containers should be taken to an approved waste handling site for
recycling or disposal. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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